Cas no 881445-78-9 (2-Methyl-3-(pyridin-2-ylmethyl)aminobenzoic Acid)

• Product name: 2-Methyl-3-(pyridin-2-ylmethyl)aminobenzoic Acid
• CAS No: 881445-78-9
• MF: C₁₄H₁₄N₂O₂
• MW: 242.27316
• MDL: MFCD08068111
• CID: 1086631
• PubChem ID: 6457257

2-Methyl-3-(pyridin-2-ylmethyl)aminobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-((pyridin-2-ylmethyl)amino)benzoic acid
• 2-methyl-3-(pyridin-2-ylmethylamino)benzoic acid
• DTXSID10424192
• 2-Methyl-3-(2-pyridylmethylamino)benzoic acid
• 881445-78-9
• CS-0212915
• AN-465/43384232
• BS-36049
• SB81079
• 2-Methyl-3-((pyridin-2-ylmethyl)amino)benzoicacid
• 2-methyl-3-[(2-pyridinylmethyl)amino]benzoic acid
• AKOS000284986
• MFCD08068111
• 2-methyl-3-[(pyridin-2-ylmethyl)amino]benzoic acid
• DB-356143
• BBL000349
• STK511827
• 2-Methyl-3-(pyridin-2-ylmethyl)aminobenzoic Acid

• MDL： MFCD08068111
• Inchi： InChI=1S/C14H14N2O2/c1-10-12(14(17)18)6-4-7-13(10)16-9-11-5-2-3-8-15-11/h2-8,16H,9H2,1H3,(H,17,18)
• InChI Key： HAUFZEHUDXFIIB-UHFFFAOYSA-N
• SMILES： CC1=C(C=CC=C1NCC2=CC=CC=N2)C(=O)O

Computed Properties

• Exact Mass: 242.10600
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2Ų
• XLogP3: 2.3

Experimental Properties

• PSA: 62.22000
• LogP: 2.77330